tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate
Overview
Description
Tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate (TBDFPC) is an organocarbamate compound that has been studied extensively in recent years due to its potential applications in a variety of fields. TBDFPC has been used in various fields including drug synthesis, organic synthesis, and biochemistry. In
Scientific Research Applications
Tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate has been studied extensively for its potential applications in various fields. It has been used as a building block for the synthesis of biologically active compounds, such as antifungal agents and antiviral agents. It has also been used in the synthesis of organic compounds, such as polymers and dyes. Additionally, tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate has been used in biochemistry research to study the structure and function of proteins.
Mechanism of Action
The mechanism of action of tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate is not fully understood. However, it is believed that the molecule interacts with proteins in the cell, causing changes in their structure and function. This interaction is thought to be mediated by hydrogen bonding and electrostatic interactions between the tert-butyl group of the molecule and the amino acid residues of the protein.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate are not well-understood. However, it has been shown to cause changes in the structure and function of proteins in the cell. It has also been shown to inhibit the growth of certain bacteria and fungi. Additionally, tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate has been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The main advantage of using tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate in laboratory experiments is its low cost and ease of synthesis. Additionally, it is a relatively stable compound and can be stored for long periods without significant degradation. However, there are some limitations to using tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate in laboratory experiments. For example, it is not soluble in water, so it must be dissolved in an organic solvent before it can be used. Additionally, the reaction conditions required for the synthesis of tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate are relatively harsh, and the yields are relatively low.
Future Directions
The potential future applications of tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate are numerous. It could be used in the synthesis of more complex molecules, such as peptides and proteins, for use in drug development. Additionally, it could be used in the synthesis of polymers and dyes for use in industrial applications. Furthermore, it could be used in biochemistry research to study the structure and function of proteins. Finally, it could be used in the development of novel antimicrobial agents and anti-cancer drugs.
Synthesis Methods
Tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate can be synthesized by reacting tert-butyl alcohol with 3,4-difluoro-2-formylphenylcarbamate. The reaction is carried out in an inert atmosphere in the presence of a catalyst, such as anhydrous sodium carbonate. The reaction is exothermic and proceeds with a yield of approximately 80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate involves the reaction of tert-butyl N-(3,4-difluoro-2-hydroxyphenyl)carbamate with oxalyl chloride followed by treatment with 3,4-difluoroaniline.", "Starting Materials": [ "tert-butyl N-(3,4-difluoro-2-hydroxyphenyl)carbamate", "oxalyl chloride", "3,4-difluoroaniline" ], "Reaction": [ "Step 1: tert-butyl N-(3,4-difluoro-2-hydroxyphenyl)carbamate is reacted with oxalyl chloride in the presence of a base such as triethylamine to form tert-butyl N-(3,4-difluoro-2-chlorophenyl)carbamate.", "Step 2: The resulting intermediate is then treated with 3,4-difluoroaniline in the presence of a base such as potassium carbonate to form tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate." ] } | |
CAS RN |
144298-09-9 |
Product Name |
tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate |
Molecular Formula |
C12H13F2NO3 |
Molecular Weight |
257.2 |
Purity |
95 |
Origin of Product |
United States |
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